N,N,1,2-Tetramethylhydrazine-1-carboxamide

• CAS No.: 62917-75-3
• Molecular Formula: C5H13N3O
• Molecular Weight: 131.18 g/mol
• IUPAC Name: 1,1,3-trimethyl-3-(methylamino)urea
• InChI: InChI=1S/C5H13N3O/c1-6-8(4)5(9)7(2)3/h6H,1-4H3
• InChI Key: JMEPIRYFOZYOHN-UHFFFAOYSA-N
• Canonical SMILES: CNN(C)C(=O)N(C)C

Description

N,N,1,2-Tetramethylhydrazine-1-carboxamide is a useful research compound. Its molecular formula is C5H13N3O and its molecular weight is 131.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

To a solution of N-benzyloxycarbonyl-N,N'-dimethylhydrazine (1.6 g) in toluene (30 ml) was added trichloromethyl chloroformate (0.553 ml). After the solution was refluxed for 30 minutes, dimethylamine (672 mg) and triethylamine (2.0 g) was added thereto at 0° C. The reaction mixture was stirred at ambient temperature for 2 hours. After evaporation of the solvent, the residue was dissolved in ethyl acetate (50 ml). The solution was washed with 5% hydrochloric acid, 1 M sodium bicarbonate solution and water successively, and dried over magnesium sulfate. After evaporation of the solvent, the residue was dissolved in methanol (20 ml) and water (20 ml). The solution was hydrogenated over 10% palladium on carbon (100 mg) at 3 atmospheric pressure of hydrogen for 1 hour. The solution was filtered and concentrated in vacuo to give N-(N,N-dimethylcarbamoyl)-N,N'-dimethylhydrazine (820 mg) as an oil.